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Compound of Interest

Compound Name: Cobalt(II) perchlorate hexahydrate

Cat. No.: B077673 Get Quote

Application Notes and Protocols for Cobalt(II)
Perchlorate Hexahydrate
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling, storage, and use of

Cobalt(II) perchlorate hexahydrate. The following protocols and data are intended to ensure

laboratory safety and proper use of this compound in research and development settings.

Hazard Identification and Classification
Cobalt(II) perchlorate hexahydrate is a powerful oxidizing agent and is suspected of causing

cancer.[1][2] It can intensify fires and cause skin and serious eye irritation.[1] Additionally, it

may cause allergy or asthma symptoms or breathing difficulties if inhaled.[1]

GHS Hazard Classification:
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Hazard Class Category

Oxidizing solids Category 2

Skin Corrosion/Irritation Category 2

Serious Eye Damage/Eye Irritation Category 2

Respiratory Sensitization Category 1

Carcinogenicity Category 2

Specific target organ toxicity (single exposure) Category 3 (Respiratory tract irritation)

Physical and Chemical Properties
A summary of the key physical and chemical properties of Cobalt(II) perchlorate hexahydrate
is provided below.

Property Value

Appearance Red crystalline solid[1]

Molecular Formula Co(ClO₄)₂·6H₂O

CAS Number 13478-33-6

Molecular Weight 365.93 g/mol

Melting Point 1534 °C / 2793.2 °F[1][3]

Solubility Soluble in water[4]

Odor Odorless[1]

Safe Handling and Personal Protective Equipment
(PPE)
Due to the hazardous nature of Cobalt(II) perchlorate hexahydrate, strict adherence to safety

protocols is mandatory.
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All work with Cobalt(II) perchlorate hexahydrate should be conducted in a properly

functioning chemical fume hood.[5]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[3]

Eye and Face Protection: Chemical safety goggles or a face shield are required.[3][6]

Skin Protection: Wear chemical-resistant gloves (e.g., nitrile) and a lab coat.[5][6]

Contaminated clothing should not be allowed out of the workplace and must be washed

before reuse.[4]

Respiratory Protection: If there is a risk of dust formation or if ventilation is inadequate, a

NIOSH-approved particulate respirator (e.g., N95) should be worn.[3]

Avoid contact with skin, eyes, and clothing.[1]

Do not breathe dust.

Wash hands thoroughly after handling the compound and before leaving the laboratory.[4][5]

Do not eat, drink, or smoke in areas where the chemical is handled or stored.[4]
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Safe Handling Workflow

Start: Prepare to handle
Cobalt(II) perchlorate hexahydrate

Verify Engineering Controls:
- Chemical Fume Hood Operational

- Eyewash/Safety Shower Accessible

Don Personal Protective Equipment (PPE):
- Safety Goggles/Face Shield

- Nitrile Gloves
- Lab Coat

- Respirator (if needed)

Handle Cobalt(II) perchlorate hexahydrate
in Fume Hood

Clean Work Area and
Properly Store Chemical

Doff PPE Correctly

Wash Hands Thoroughly

End

Click to download full resolution via product page

Caption: Workflow for the safe handling of Cobalt(II) perchlorate hexahydrate.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b077673?utm_src=pdf-body-img
https://www.benchchem.com/product/b077673?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077673?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Storage Procedures
Proper storage of Cobalt(II) perchlorate hexahydrate is critical to prevent accidents.

General Storage: Store in a cool, dry, and well-ventilated area.[1][3] Keep containers tightly

closed.[1][3]

Hygroscopic Nature: The compound is hygroscopic and sensitive to moisture.[1][3] Store

under an inert atmosphere if possible.[1][3]

Incompatible Materials: Keep away from combustible materials, reducing agents, and strong

reducing agents.[1][3] Do not store near heat, sparks, or open flames.[6]

Segregation: Store locked up and away from incompatible substances.[4][6]

Chemical Incompatibility

Cobalt(II) Perchlorate
Hexahydrate

Combustible Materials
(e.g., wood, paper, oil)

 Incompatible With

Reducing Agents
(e.g., hydrides, sulfites)

 Incompatible With

Strong Reducing Agents

 Incompatible With

Excess Heat / Open Flames

 Avoid

Moisture / Water

 Avoid

Click to download full resolution via product page

Caption: Incompatibility chart for Cobalt(II) perchlorate hexahydrate.

Emergency Procedures
In case of accidental exposure or spillage, follow these procedures immediately.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[3] Seek immediate medical attention.[3]
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Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.[3]

[6] Remove contaminated clothing. If skin irritation persists, call a physician.[3]

Inhalation: Move the exposed person to fresh air. If not breathing, give artificial respiration.[6]

If breathing is difficult, give oxygen. Seek medical attention.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person.[6] Rinse mouth with water and seek immediate medical attention.[6]

Spills: Evacuate personnel to a safe area.[6] Wear appropriate PPE. For small spills, sweep

up the solid material, avoiding dust generation, and place it in a suitable container for

disposal.[1] For large spills, contain the spillage and collect it with an electrically protected

vacuum cleaner or by wet-brushing.[6] Do not let the product enter drains.[6]
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Emergency Response Decision Tree

Emergency Event
(Spill or Exposure)

Spill Personnel Exposure

Small Spill? Type of Exposure?

Large Spill:
- Evacuate Area
- Notify EH&S

No

Cleanup with appropriate PPE:
- Sweep up carefully

- Avoid dust
- Place in sealed container for disposal

Yes

Skin Contact:
- Remove contaminated clothing

- Wash with soap and water for 15 min

Skin

Eye Contact:
- Flush with water for 15 min

- Seek immediate medical attention

Eyes

Inhalation:
- Move to fresh air

- Seek medical attention

Inhalation

Ingestion:
- Rinse mouth

- Do NOT induce vomiting
- Seek immediate medical attention

Ingestion

Seek Medical Attention
if symptoms persist

Click to download full resolution via product page

Caption: Decision tree for emergency response to spills or exposure.

Experimental Protocol: Catalytic Synthesis of
Dihydropyrimidinones
The following protocol is an example of the use of Cobalt(II) perchlorate hexahydrate as a

catalyst in organic synthesis, specifically for the one-pot synthesis of dihydropyrimidinones.[7]

Aldehyde (1 mmol)
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β-ketoester (e.g., ethyl acetoacetate) (1 mmol)

Urea or Thiourea (1.5 mmol)

Cobalt(II) perchlorate hexahydrate (5 mol%)

Solvent (e.g., ethanol)

Ultrasonic bath

Round-bottom flask

Magnetic stirrer and stir bar

Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar,

combine the aldehyde (1 mmol), β-ketoester (1 mmol), urea or thiourea (1.5 mmol), and

Cobalt(II) perchlorate hexahydrate (5 mol%).

Solvent Addition: Add the appropriate solvent (e.g., 5 mL of ethanol) to the flask.

Sonication: Place the flask in an ultrasonic bath and irradiate the reaction mixture at a

specified frequency (e.g., 40 kHz) and room temperature.

Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography

(TLC) until the starting materials are consumed.

Workup: Upon completion, pour the reaction mixture into crushed ice.

Isolation: Collect the precipitated solid product by vacuum filtration.

Purification: Wash the crude product with cold water and then recrystallize from a suitable

solvent (e.g., ethanol) to obtain the pure dihydropyrimidinone.

Characterization: Characterize the final product using appropriate analytical techniques (e.g.,

NMR, IR, Mass Spectrometry).

This reaction should be performed in a well-ventilated fume hood.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b077673?utm_src=pdf-body
https://www.benchchem.com/product/b077673?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077673?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The catalytic nature of Cobalt(II) perchlorate hexahydrate means only a small amount is

needed, but it should still be handled with all the precautions outlined in this document.

Be aware of the hazards associated with all other reagents and solvents used in the

synthesis.

Waste Disposal
Dispose of Cobalt(II) perchlorate hexahydrate and any contaminated materials as

hazardous waste.[6]

Do not dispose of this chemical down the drain or in the regular trash.[5]

Follow all local, state, and federal regulations for hazardous waste disposal. Contact your

institution's Environmental Health and Safety (EH&S) department for specific guidance.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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